Cas no 64824-73-3 (2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)-)
64824-73-3 structure
Product Name:2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)-
CAS No:64824-73-3
MF:C16H20N2O2S2
MW:336.472201347351
CID:389490
PubChem ID:3306919
Update Time:2025-04-19
2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)-
- 2-(benzenesulfonyl)-3-(cyclohexylamino)-3-methylsulfanylprop-2-enenitrile
- 64824-73-3
- DTXSID80391286
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- Inchi: 1S/C16H20N2O2S2/c1-21-16(18-13-8-4-2-5-9-13)15(12-17)22(19,20)14-10-6-3-7-11-14/h3,6-7,10-11,13,18H,2,4-5,8-9H2,1H3
- InChI Key: NEDXHMASMQEIAR-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1)(C(C#N)=C(NC1CCCCC1)SC)(=O)=O
Computed Properties
- Exact Mass: 336.09662023g/mol
- Monoisotopic Mass: 336.09662023g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 22
- Rotatable Bond Count: 5
- Complexity: 542
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 4.3
- Topological Polar Surface Area: 104Ų
2-Propenenitrile, 3-(cyclohexylamino)-3-(methylthio)-2-(phenylsulfonyl)- Related Literature
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Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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